![molecular formula C16H15N3O3 B4077445 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide](/img/structure/B4077445.png)
2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide
Overview
Description
2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide, also known as ML141, is a small molecule inhibitor that is widely used in scientific research. It is a potent and selective inhibitor of the Rho family GTPase Cdc42, which plays a crucial role in regulating cell migration, proliferation, and differentiation. In
Mechanism of Action
2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide inhibits Cdc42 by binding to its GTPase domain, preventing its activation and downstream signaling. This leads to the inhibition of various cellular processes that are regulated by Cdc42, including cytoskeletal rearrangements, cell migration, and proliferation.
Biochemical and Physiological Effects
2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide has been shown to have a variety of biochemical and physiological effects in different cell types. In cancer cells, 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide inhibits cell migration, invasion, and proliferation, leading to decreased tumor growth and metastasis. In neuronal cells, 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide has been shown to enhance synaptic plasticity and memory formation. In immune cells, 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide inhibits T-cell activation and migration, leading to decreased inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide is its potency and selectivity for Cdc42, which allows for specific inhibition of this GTPase without affecting other related proteins. This makes it a valuable tool for studying the role of Cdc42 in various cellular processes. However, one limitation of 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide is its relatively short half-life, which requires frequent dosing in in vivo experiments.
Future Directions
There are several future directions for the use of 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide in scientific research. One area of interest is the role of Cdc42 in cancer stem cells, which are thought to be responsible for tumor initiation and recurrence. 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide could be used to investigate the effects of Cdc42 inhibition on cancer stem cell proliferation and differentiation. Another area of interest is the role of Cdc42 in neurodegenerative diseases, such as Alzheimer's and Parkinson's. 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide could be used to investigate the effects of Cdc42 inhibition on synaptic plasticity and memory formation in animal models of these diseases. Finally, 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide could be used to investigate the role of Cdc42 in immune cell function in various disease models, including autoimmune disorders and infectious diseases.
Scientific Research Applications
2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide has been extensively used in scientific research to study the role of Cdc42 in various cellular processes. It has been shown to inhibit Cdc42-mediated cell migration, invasion, and proliferation in cancer cells. 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide has also been used to investigate the role of Cdc42 in neuronal development, synaptic plasticity, and memory formation. Furthermore, 2-methyl-N-(4-nitrophenyl)-1-indolinecarboxamide has been used to study the role of Cdc42 in immune cell function, including T-cell activation and migration.
properties
IUPAC Name |
2-methyl-N-(4-nitrophenyl)-2,3-dihydroindole-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c1-11-10-12-4-2-3-5-15(12)18(11)16(20)17-13-6-8-14(9-7-13)19(21)22/h2-9,11H,10H2,1H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSYPHLUKVJOJQM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=CC=CC=C2N1C(=O)NC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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